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Compound of Interest

Compound Name: Isoline

Cat. No.: B1672250 Get Quote

Introduction
Isoline is a retronecine-type pyrrolizidine alkaloid isolated from the traditional Chinese

medicinal herb Ligularia duciformis.[1] It is utilized in research to study cellular mechanisms,

particularly those related to oxidative stress. Studies have shown that Isoline can induce

oxidative injury and decrease cellular levels of reduced glutathione (GSH), a key antioxidant.[1]

Accurate and consistent preparation of Isoline stock solutions is crucial for obtaining

reproducible results in downstream applications, including cell-based assays and in vivo

studies.

This document provides a detailed protocol for the preparation, storage, and handling of

Isoline stock solutions, primarily using Dimethyl Sulfoxide (DMSO) as the solvent.

Chemical and Physical Properties
A summary of the key properties of Isoline is provided below. This information is essential for

accurate stock solution preparation and concentration calculations.
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Property Value Source

CAS Number 30000-36-3 [1][2][3]

Molecular Formula C₂₀H₂₉NO₇ [1][2][3][4]

Molecular Weight 395.45 g/mol [1][2][3][4]

Appearance Crystalline solid [1]

Purity
≥97% (Recommended for

research applications)

Type of Compound Alkaloid [1]

Solubility Data
Isoline is sparingly soluble in aqueous solutions and exhibits good solubility in several organic

solvents. The choice of solvent is critical and should be compatible with the intended

experimental system. For most cell culture applications, DMSO is the recommended solvent.

Solvent Solubility Reference

Dimethyl Sulfoxide (DMSO) Soluble [1]

Chloroform Soluble [1]

Dichloromethane Soluble [1]

Ethyl Acetate Soluble [1]

Acetone Soluble [1]

Note: For cell-based assays, the final concentration of DMSO in the culture medium should

typically not exceed 0.5% to avoid solvent-induced cytotoxicity. A vehicle control (medium with

the same final concentration of DMSO) should always be included in experiments.

Experimental Protocol: Preparation of a 10 mM
Isoline Stock Solution in DMSO
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This protocol outlines the steps to prepare a 10 mM Isoline stock solution, a common starting

concentration for subsequent dilutions to working concentrations.

4.1. Materials and Equipment

Isoline powder (Purity ≥97%)

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile, amber or foil-wrapped microcentrifuge tubes (1.5 mL)

Sterile, calibrated pipettes and pipette tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves

4.2. Safety Precautions

Standard laboratory safety practices should be strictly followed.

Isoline is a pyrrolizidine alkaloid, and compounds in this class can be hepatotoxic. Handle

the powder and concentrated solutions in a chemical fume hood.

Wear appropriate PPE at all times to avoid inhalation, ingestion, or skin contact.

Consult the Safety Data Sheet (SDS) for Isoline before starting any work.

4.3. Step-by-Step Procedure

Calculate the Required Mass of Isoline: To prepare 1 mL of a 10 mM stock solution, the

required mass is calculated using the following formula: Mass (mg) = Molarity (mol/L) ×

Volume (L) × Molecular Weight ( g/mol ) × 1000 (mg/g) Mass (mg) = 0.010 mol/L × 0.001 L ×

395.45 g/mol × 1000 mg/g Mass (mg) = 3.95 mg
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Weighing the Isoline Powder:

Place a sterile, pre-labeled 1.5 mL amber microcentrifuge tube on the analytical balance

and tare it.

Carefully weigh approximately 3.95 mg of Isoline powder directly into the tube.

Record the exact mass for precise concentration calculation.

Dissolution in DMSO:

Using a calibrated pipette, add 1.0 mL of sterile DMSO to the tube containing the weighed

Isoline powder.

Tightly cap the tube to prevent contamination and solvent evaporation.

Complete Solubilization:

Vortex the solution for 1-2 minutes until the Isoline powder is completely dissolved.

Visually inspect the solution against a light source to ensure there are no visible

particulates. If needed, gentle warming in a 37°C water bath can aid dissolution.

Aliquoting and Storage:

Dispense the 10 mM stock solution into smaller, single-use aliquots (e.g., 10-20 µL) in

sterile, amber microcentrifuge tubes.

Clearly label each aliquot with the compound name ("Isoline"), concentration (10 mM in

DMSO), and the date of preparation.

Store the stock solution aliquots at -20°C for short-term storage (up to 3 months) or at

-80°C for long-term storage (up to 1 year). Desiccation is recommended for the solid

compound.[1] Avoid repeated freeze-thaw cycles.

Visualizations
5.1. Experimental Workflow
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The following diagram illustrates the workflow for preparing Isoline stock and working solutions

for a typical cell culture experiment.
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Click to download full resolution via product page

Workflow for preparing Isoline stock and working solutions.

5.2. Postulated Signaling Pathway Involvement

Isoline has been shown to induce cytotoxicity by decreasing cellular levels of reduced

glutathione (GSH).[1] This suggests an interference with the cellular redox balance, leading to

oxidative stress. The diagram below illustrates a simplified pathway of oxidative stress and the

potential point of action for Isoline.
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Postulated effect of Isoline on cellular redox homeostasis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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